Cas no 2171970-51-5 (4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 2171970-51-5
• MF: C₁₀H₈ClN₃OS
• MW: 253.708019256592
• CID: 6257319
• PubChem ID: 165779676
• Update Time: 2025-05-19

4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde
• 2171970-51-5
• EN300-1293053

• Inchi： 1S/C10H8ClN3OS/c11-8-7(5-15)16-10(13-8)14-4-3-12-9(14)6-1-2-6/h3-6H,1-2H2
• InChI Key： ZKDFNJZDVRTENR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1C=CN=C1C1CC1

Computed Properties

• Exact Mass: 253.0076608g/mol
• Monoisotopic Mass: 253.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76Ų

Additional information on 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde

Comprehensive Guide to 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 2171970-51-5)

4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde (CAS No. 2171970-51-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde features a unique combination of thiazole, imidazole, and cyclopropyl moieties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The compound's molecular formula is C₁₀H₈ClN₃OS, with a molecular weight of 253.71 g/mol. Its thiazole-carbaldehyde core provides reactive sites for further chemical modifications, which is why it's frequently utilized in the synthesis of more complex molecules. The presence of both chloro and aldehyde functional groups enhances its versatility in cross-coupling reactions and nucleophilic additions, key processes in modern organic synthesis.

Recent studies highlight the growing demand for 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde in medicinal chemistry. Its structural framework is being explored for the development of novel antimicrobial agents and kinase inhibitors, addressing critical challenges in antibiotic resistance and cancer therapy. The imidazole-thiazole hybrid system is known to interact with biological targets, making it a promising scaffold for drug design.

In agrochemical applications, derivatives of this compound have shown potential as pesticide intermediates. The cyclopropyl group contributes to enhanced stability and bioavailability, which are crucial factors in crop protection formulations. With increasing global focus on sustainable agriculture, researchers are investigating eco-friendly variants of such heterocyclic compounds to replace traditional pesticides.

The synthesis of 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce environmental impact, aligning with green chemistry principles that are currently dominating industry discussions.

Analytical characterization of this compound requires sophisticated instrumentation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are standard techniques for purity assessment and structural confirmation. The compound typically appears as a white to off-white crystalline powder with specific solubility profiles that influence its formulation strategies.

From a commercial perspective, CAS 2171970-51-5 is gaining traction in the fine chemicals market. Specialty chemical suppliers are expanding their catalogs to include such pharmaceutical intermediates to meet the growing demand from contract research organizations and academic laboratories. The compound's price and availability fluctuate based on raw material costs and synthesis complexity.

Storage and handling recommendations for 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde emphasize protection from moisture and light, typically suggesting storage in amber glass containers under inert atmosphere at controlled temperatures. These precautions maintain the aldehyde functionality and prevent degradation of the sensitive heterocyclic system.

Future research directions for this compound include exploration of its structure-activity relationships and development of more efficient synthetic routes. Computational chemistry approaches, particularly molecular docking studies, are being employed to predict its interactions with biological targets, potentially accelerating drug discovery pipelines.

Regulatory aspects surrounding 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde vary by region, but generally follow guidelines for research chemicals. Proper documentation of safety data sheets and compliance with laboratory safety protocols are essential when working with this compound in any research or industrial setting.

The scientific literature contains numerous references to analogs and derivatives of this thiazole-imidazole hybrid, demonstrating its importance as a building block in organic synthesis. Patent analysis reveals growing intellectual property activity around similar structures, particularly in therapeutic areas like anti-inflammatory and antiviral applications.

For researchers sourcing this material, verification of CAS 2171970-51-5 authenticity through proper analytical characterization is crucial. Reputable suppliers provide comprehensive analytical data including HPLC chromatograms and spectroscopic data to ensure compound identity and purity meet research requirements.

Environmental considerations for 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde focus on proper waste disposal methods and biodegradability studies. The pharmaceutical industry's increasing emphasis on green chemistry metrics is driving development of more sustainable production methods for such intermediates.

In educational contexts, this compound serves as an excellent example of heterocyclic chemistry principles. Its synthesis and reactivity patterns are frequently included in advanced organic chemistry curricula, helping students understand the practical applications of theoretical concepts in medicinal chemistry and drug design.

The global market for specialized chemical intermediates like 4-chloro-2-(2-cyclopropyl-1H-imidazol-1-yl)-1,3-thiazole-5-carbaldehyde is projected to grow steadily, driven by expanding pharmaceutical R&D budgets and increasing outsourcing of chemical synthesis. Market analysts track the compound's commercial trajectory as an indicator of broader trends in fine chemicals demand.